Cas no 4984-27-4 (N-(acetylcarbamothioyl)acetamide)

N-(acetylcarbamothioyl)acetamide structure
4984-27-4 structure
Product Name:N-(acetylcarbamothioyl)acetamide
CAS No:4984-27-4
MF:C5H8N2O2S
MW:160.194219589233
CID:932861
PubChem ID:3000713
Update Time:2025-04-19

N-(acetylcarbamothioyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(acetylcarbamothioyl)acetamide
    • N,N'-Diacetylthiourea
    • 1,2-diacetylthiourea
    • 1,3-Diacetyl-2-thiourea
    • 1,3-diacetylthiourea
    • AC1MHDBX
    • Acetamide, N,N'-carbonothioylbis-
    • Acetamide,N'-carbonothioylbis-
    • diacetyl thiocarbamide
    • N,N'-(Thioxomethylene)diacetamide
    • N,N'-Diacetyl-thioharnstoff
    • N,N'-diacetyl-thiourea
    • NSC511361
    • Urea, 1,3-diacetyl-2-thio-
    • Urea,3-diacetyl-2-thio-
    • 1,3-Diacetyl-thiourea
    • SCHEMBL26930485
    • NSC-511361
    • SCHEMBL2229438
    • NSC 511361
    • 4984-27-4
    • DTXSID00388214
    • Inchi: 1S/C5H8N2O2S/c1-3(8)6-5(10)7-4(2)9/h1-2H3,(H2,6,7,8,9,10)
    • InChI Key: GJHHTDAIMPUSJU-UHFFFAOYSA-N
    • SMILES: S=C(NC(C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 160.03074
  • Monoisotopic Mass: 160.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • Density: 1.252
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.533
  • PSA: 58.2
  • LogP: 0.32530
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